Linear pyranocoumarins

Linear pyranocoumarins are a class of naturally occurring compounds found in various plants, particularly in citrus fruits such as oranges and lemons. These molecules exhibit a unique structural feature characterized by the linear arrangement of the coumarin ring system fused to a pyran ring. They possess significant biological activities, including phototoxic effects, which can cause skin sensitization upon exposure to sunlight. Additionally, they have shown potential in anti-inflammatory, antioxidant, and antimicrobial applications due to their structural characteristics. These compounds are often isolated through chemical extraction processes from plant materials for further analysis and utilization in pharmaceutical research and development.